Cas no 1804715-64-7 (3-Bromo-2-(difluoromethyl)-4,6-diiodopyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-4,6-diiodopyridine
• CAS No: 1804715-64-7
• MF: C₆H₂BrF₂I₂N
• MW: 459.796532154083
• CID: 4851042
• Update Time: 2025-06-08

3-Bromo-2-(difluoromethyl)-4,6-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4,6-diiodopyridine

• Inchi： 1S/C6H2BrF2I2N/c7-4-2(10)1-3(11)12-5(4)6(8)9/h1,6H
• InChI Key： HYDDXCAOCWWKFE-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1Br)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(difluoromethyl)-4,6-diiodopyridine

Recent Advances in the Study of 3-Bromo-2-(difluoromethyl)-4,6-diiodopyridine (CAS: 1804715-64-7)

3-Bromo-2-(difluoromethyl)-4,6-diiodopyridine (CAS: 1804715-64-7) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile building block for the synthesis of complex molecules, particularly in the development of pharmaceuticals targeting various diseases. Recent studies have explored its utility in cross-coupling reactions, as well as its role in the design of novel therapeutic agents.

The primary objective of recent research has been to investigate the synthetic pathways and reactivity of 3-Bromo-2-(difluoromethyl)-4,6-diiodopyridine, with a focus on its applications in medicinal chemistry. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions to functionalize the pyridine ring, enabling the introduction of diverse substituents. These modifications have led to the development of compounds with enhanced biological activity, particularly in the context of antimicrobial and anticancer agents.

One notable study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 3-Bromo-2-(difluoromethyl)-4,6-diiodopyridine in inhibiting key enzymes involved in bacterial resistance. The study highlighted the compound's ability to serve as a scaffold for designing potent inhibitors of β-lactamases, which are critical targets in combating antibiotic-resistant pathogens. The findings suggest that this compound could play a pivotal role in addressing the global challenge of antimicrobial resistance.

In addition to its antimicrobial applications, 3-Bromo-2-(difluoromethyl)-4,6-diiodopyridine has shown promise in oncology research. A recent preprint on bioRxiv detailed the synthesis of a series of pyridine-based small molecules derived from this compound, which exhibited selective cytotoxicity against cancer cell lines. The study utilized high-throughput screening and molecular docking simulations to identify potential mechanisms of action, revealing interactions with DNA repair pathways and apoptosis induction.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-Bromo-2-(difluoromethyl)-4,6-diiodopyridine derivatives. Researchers are actively exploring strategies to improve solubility, bioavailability, and metabolic stability while maintaining therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Bromo-2-(difluoromethyl)-4,6-diiodopyridine (CAS: 1804715-64-7) represents a promising scaffold for the development of novel therapeutic agents. Its versatility in synthetic chemistry and potential biological activities make it a valuable tool in drug discovery. Future research should focus on elucidating its mechanism of action and addressing the challenges associated with its clinical development.